Photolatent ring-opening metathesis polymerization in miniemulsion: a powerful approach to produce polynorbornene latexes†
Polymer Chemistry Pub Date: 2018-10-25 DOI: 10.1039/C8PY01011K
Abstract
The use of miniemulsion Ring-Opening Metathesis Polymerization (ROMP) to form polyunsaturated latexes is still a largely unexplored field. The main obstacle remains the preparation of a chemically-stable monomer/catalyst miniemulsion, which is generally jeopardized by the high reactivity of ROMP catalysts at ambient temperature. To overcome this drawback, a photo-latent ROMP catalytic system has been employed for the first time. Our approach starts with an N-heterocyclic carbene (NHC) photogenerating system (1,3-bis(mesityl)imidazolium tetraphenylborate/2-isopropylthioxanthone) which enables the in situ formation of an active NHC-derived Ru catalyst. The ability to initiate the ROMP in miniemulsion by a photoactive route depends on the absorption conditions of the initial formulation due to irradiation attenuation by scattering. In this article, the optimization of an aqueous norbornene miniemulsion in order to improve the irradiation penetration depth is presented in the first part. In the second part, the miniemulsion ROMP is investigated by using the NHC photogenerating system and two ruthenium complex pre-catalyst [RuX2(p-cymene)] dimers (X = Cl or I). Stable PNb latexes with particle size in the range of 100 nm were obtained.
Recommended Literature
- [1] Brownian dynamics simulation of polymer collapse in a poor solvent: influence of implicit hydrodynamic interactions
- [2] Be2B6 and Be2B7+: two double aromatic inverse sandwich complexes with spin-triplet ground state†
- [3] Bridge-substituted calix[4]arenes: syntheses, conformations and application†
- [4] Calix[4]arene crown-4 ether modified glassy carbon electrode for electrochemical determination of norepinephrine
- [5] Bridged nucleic acid conjugates at 6′-thiol: synthesis, hybridization properties and nuclease resistances†
- [6] Blue-green emitting cationic iridium complexes with 1,3,4-oxadiazole cyclometallating ligands: synthesis, photophysical and electrochemical properties, theoretical investigation and electroluminescent devices†
- [7] Battery/supercapacitor hybrid via non-covalent functionalization of graphene macro-assemblies†
- [8] Betaine host–guest complexation with a calixarene receptor: enhanced in vitro anticancer effect†
- [9] Characterization and modelling of Langmuir interfaces with finite elasticity†
- [10] Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometry
Journal Name：Polymer Chemistry
research_products
-
CAS no.: 31594-44-2
